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Compound of Interest

Compound Name:
Cobalt, di-mu-

carbonylhexacarbonyldi-, (Co-Co)

Cat. No.: B139677 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper handling and disposal of Cobalt, di-mu-carbonylhexacarbonyldi-, (Co-Co), also

known as dicobalt octacarbonyl. This guidance is intended for researchers, scientists, and drug

development professionals to ensure safe laboratory practices.

Dicobalt octacarbonyl is a highly toxic, air-sensitive, and potentially pyrophoric organometallic

compound.[1] Improper handling can lead to the release of toxic carbon monoxide gas and

cobalt fumes, posing severe health risks, including fatal inhalation toxicity, and potential fire

hazards.[2][3] Adherence to strict safety protocols is paramount.

I. Immediate Safety and Handling Precautions
All manipulations involving dicobalt octacarbonyl must be conducted in a well-ventilated

chemical fume hood or a glovebox under an inert atmosphere (e.g., nitrogen or argon).[3]

Personnel must wear appropriate personal protective equipment (PPE), including chemical-

resistant gloves (nitrile gloves of at least 0.11 mm thickness are suggested), a flame-resistant

lab coat, and tightly sealed safety goggles.[2]

Storage: Store dicobalt octacarbonyl in a cool, dry, and well-ventilated area, away from heat,

strong acids, and oxidizing agents.[3] Recommended storage is under an inert atmosphere,

and for enhanced stability, refrigeration at 2-8 °C in a refrigerator rated for flammable materials

is advised.[2][3]
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II. Spill Management and Emergency Procedures
In the event of a spill, evacuate non-essential personnel from the area. Do not use water or

carbon dioxide extinguishers on the material itself.

Small Spills: Cover the spill with a dry, inert material such as sand, dry lime, or soda ash.

Carefully sweep the mixture into a sealed, airtight container for disposal.

Large Spills: Evacuate the laboratory immediately and contact your institution's emergency

response team.

III. Disposal Procedures
The primary and recommended method for the disposal of dicobalt octacarbonyl and its

contaminated containers is through a licensed hazardous waste disposal company. All waste

materials must be disposed of in accordance with federal, state, and local regulations. Empty

containers are also to be treated as hazardous waste.[2]

Chemical Deactivation (for small residual amounts under expert supervision):

While no detailed, universally adopted laboratory protocol for the complete neutralization of

bulk dicobalt octacarbonyl was found in the reviewed literature, general principles for the

deactivation of metal carbonyls involve oxidation. This process should only be attempted by

trained personnel with a thorough understanding of the reaction chemistry and hazards

involved, and always on a small scale in a controlled environment.

One suggested method for the decomposition of metal carbonyls is through oxidation.[1]

Halogens and other oxidizing agents can cleave the cobalt-cobalt bond.[1] For instance,

reaction with bromine or iodine in a suitable solvent can convert the metal carbonyl into less

hazardous inorganic salts, though this will release carbon monoxide. Another approach

mentioned for the decomposition of metal carbonyls is the use of a dilute base, such as 0.1M

sodium hydroxide, which also leads to the evolution of carbon monoxide.

Experimental Protocol: Oxidative Decomposition (Conceptual)

This is a conceptual outline based on general chemical principles and not a validated

procedure. It must be adapted and thoroughly risk-assessed by qualified personnel before any
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attempt.

Inert Atmosphere: In a chemical fume hood, purge a reaction flask equipped with a stirrer

and a gas outlet bubbler with an inert gas like nitrogen or argon.

Solvent: Add a suitable inert solvent (e.g., toluene) to the flask.

Controlled Addition: Slowly and in small portions, add the dicobalt octacarbonyl waste to the

solvent.

Oxidant Addition: Prepare a solution of an oxidizing agent (e.g., iodine in toluene). Add the

oxidant solution dropwise to the stirred suspension of the cobalt carbonyl. The reaction is

expected to release carbon monoxide, which must be safely vented through the bubbler to

the fume hood exhaust.

Monitoring: Continue the addition of the oxidant until the characteristic orange color of the

dicobalt octacarbonyl disappears, indicating its conversion.

Quenching and Work-up: After the reaction is complete, the resulting mixture containing

cobalt salts can be further treated for safe disposal as heavy metal waste.

IV. Data Presentation

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139677?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Classification Description

Acute Toxicity, Inhalation Category 1, Fatal if inhaled.

Self-heating substances Category 1, Self-heating; may catch fire.

Acute Toxicity, Oral Category 4, Harmful if swallowed.

Acute Toxicity, Dermal Category 4, Harmful in contact with skin.

Skin Sensitization Category 1, May cause an allergic skin reaction.

Carcinogenicity Category 2, Suspected of causing cancer.

Reproductive Toxicity
Category 2, Suspected of damaging fertility or

the unborn child.

Aquatic Hazard (Chronic)
Category 3, Harmful to aquatic life with long

lasting effects.

Physical Property Value

Appearance Orange to dark-brown crystalline solid.

Melting Point 51 °C

Decomposition Temperature > 52 °C

Solubility in water Insoluble.

V. Logical Workflow for Disposal
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Caption: Logical workflow for the safe handling and disposal of dicobalt octacarbonyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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